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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of C.I. Reactive Orange 4
(Procion Orange MX-2R), a dichlorotriazine-based reactive dye, in various textile finishing
processes. The information is intended to guide researchers and scientists in the standardized
application of this dye for dyeing and printing on cellulosic fibers such as cotton.

Overview and Key Properties

Reactive Orange 4 is an anionic azo dye that forms a covalent bond with the hydroxyl groups
of cellulosic fibers under alkaline conditions.[1][2] This covalent fixation results in dyeings with
good wash fastness.[3] However, a competing hydrolysis reaction can occur where the dye
reacts with water, rendering it inactive towards the fiber.[4][5] Optimizing dyeing parameters is
crucial to maximize fixation and minimize hydrolysis.

Key Properties of Reactive Dyes:
o Bright Shades: Capable of producing vibrant colors.[3]

e Good Wash Fastness: Due to the formation of strong covalent bonds with the fiber.[3]
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» Solubility: Soluble in water.[2]

e Anionic Nature: Possess a negative charge in solution.[2]

Data Presentation: Comparative Application

Parameters

The following tables summarize the typical quantitative parameters for applying Reactive

Orange 4 to cellulosic textiles using different methods.

Table 1: Exhaustion Dyeing Parameters for Cotton Fabric

Parameter Light Shade Medium Shade Deep Shade
Reactive Orange 4 (%

0.5 1.0 >2.0
owf)
Glauber's Salt (g/L) 30 45-60 70-90
Soda Ash (g/L) 12-15 15-20 20
Liquor Ratio (M:L) 1:20 - 1:30 1:20 - 1:30 1:20 - 1:30
Exhaustion

30-40 30-40 30-40
Temperature (°C)
Fixation Temperature
. 80-90 80-90 80-90
4
Exhaustion Time (min)  20-30 20-30 20-30
Fixation Time (min) 45-60 45-60 45-60
pH for Exhaustion 6.0-7.0 6.0-7.0 6.0-7.0
pH for Fixation 11.0+05 11.0+05 11.0+05

Data compiled from multiple sources providing general guidelines for hot-brand reactive dyes.

[1](6]

Table 2: Printing Paste Formulation for Cotton Fabric
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Component Concentration
Reactive Orange 4 10-40 g/kg

Urea 50-150 g/kg
Sodium Bicarbonate 10-30 g/kg
Thickener (e.g., Sodium Alginate) 300-500 g/kg
Resist Salt (optional) 10 g/kg

Water to make 1 kg

Formulation based on typical recipes for reactive dye printing.[7][8][9]

Table 3: Cold Pad-Batch Dyeing Parameters for Cotton Fabric

Parameter Value

Reactive Orange 4 (g/L) Dependent on desired shade

Alkali (e.g., Sodium Silicate/Caustic Soda) As per dye manufacturer's recommendation
Wetting Agent (g/L) 1-2

Padding Temperature (°C) 20-30

Wet Pick-up (%) 60-80

Batching Time (hours) 12-24

Batching Temperature (°C) 20-30

Parameters are typical for the cold pad-batch process.[10][11][12]

Experimental Protocols
Exhaustion Dyeing of Cotton Fabric

This protocol describes a standard laboratory procedure for dyeing cotton fabric with Reactive
Orange 4 using the exhaustion method.
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Materials and Equipment:

» Scoured and bleached cotton fabric

e Reactive Orange 4 dye

e Glauber's salt (anhydrous sodium sulfate)
e Soda ash (sodium carbonate)

o Wetting agent

» Sequestering agent

» Acetic acid

e Non-ionic soap

o Laboratory dyeing machine (e.g., beaker dyer)
o Beakers, graduated cylinders, and pipettes
e pH meter

e Stirring rods

e Drying oven

Procedure:

o Preparation of Dyebath:

o Set the dyebath at 30-35°C with the required amount of water for the desired liquor ratio
(e.g., 1:30).[6]

o Add a wetting agent (e.g., 1 g/L) and a sequestering agent (e.g., 0.5 g/L).[6]

o Enter the pre-wetted cotton fabric and run for 10 minutes.
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o Dye Exhaustion:
o Add the pre-dissolved Reactive Orange 4 dye solution to the dyebath.
o Run for 30 minutes to allow for dye exhaustion.[6]
o Add the required amount of Glauber's salt in portions over 10-15 minutes.[1]
o Continue running the fabric for another 20-30 minutes.[6]
e Dye Fixation:

o Add the pre-dissolved soda ash solution to the dyebath to raise the pH to approximately
11.[6]

o Raise the temperature to 80-90°C over 20-30 minutes.[6]

o Maintain this temperature for 45-60 minutes to ensure covalent bond formation between
the dye and the fiber.[6]

o After-treatment (Wash-off):

[e]

Drain the dyebath.
o Rinse the dyed fabric with cold water.
o Neutralize the fabric with a 1 g/L acetic acid solution at 60°C for 10 minutes.[6]

o Soap the fabric with a 1-2 g/L non-ionic soap solution at or near the boil (95-100°C) for 10-
15 minutes to remove unfixed and hydrolyzed dye.[6]

o Rinse thoroughly with hot and then cold water.

o Dry the fabric in an oven or air dry.

Screen Printing on Cotton Fabric

This protocol outlines the preparation of a printing paste and the screen printing process for
cotton fabric.
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Materials and Equipment:

e Scoured and bleached cotton fabric

e Reactive Orange 4 dye

e Urea

e Sodium bicarbonate

e Thickening agent (e.g., sodium alginate)

e Screen printing frame with desired design

e Squeegee

o Beakers, stirring equipment

e Steamer

e Washing equipment

Procedure:

e Preparation of Printing Paste:

o

Dissolve the required amount of urea in warm water.
o Add the Reactive Orange 4 dye to the urea solution and stir until fully dissolved.[7]

o In a separate container, prepare the thickener paste according to the manufacturer's
instructions.

o Gradually add the dye-urea solution to the thickener paste while stirring continuously to
achieve a homogeneous paste.[7]

o Just before printing, add the sodium bicarbonate and mix thoroughly.[7]

 Printing Application:
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[e]

Place the cotton fabric on a flat, padded surface.

o

Position the screen printing frame onto the fabric.

[¢]

Apply a line of the prepared printing paste along one edge of the design on the screen.

[e]

Use the squeegee to draw the paste across the screen with even pressure, forcing the
paste through the open areas of the screen onto the fabric.

e Drying and Fixation:

o Carefully remove the screen and allow the printed fabric to air dry or dry in a hot air oven
at a low temperature (e.g., 80°C) for a few minutes.[7]

o Fix the dye by steaming the dried fabric at 102-105°C for 10-15 minutes.[7]

o After-treatment:

[e]

Rinse the printed fabric in cold water to remove the thickener and unfixed dye.

o

Soap the fabric at the boil with a non-ionic detergent.

[¢]

Rinse thoroughly with hot and cold water.

[e]

Dry the printed fabric.

Cold Pad-Batch Dyeing of Cotton Fabric

This protocol describes a semi-continuous dyeing process suitable for larger yardages of fabric.

Materials and Equipment:

Scoured, bleached, and dried cotton fabric

Reactive Orange 4 dye

Alkali (e.g., sodium silicate, caustic soda)

Wetting agent

© 2025 BenchChem. All rights reserved. 7/15 Tech Support


https://www.cellulosechemtechnol.ro/pdf/CCT9-10(2021)/p.1119-1129.pdf
https://www.cellulosechemtechnol.ro/pdf/CCT9-10(2021)/p.1119-1129.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Padding mangle

Batching station with rotation capability

Plastic film for wrapping

Washing range

Procedure:

e Preparation of Padding Liquor:

o Prepare the dye solution by dissolving Reactive Orange 4 and a wetting agent in water.
o In a separate container, prepare the alkali solution.

o Just before padding, mix the dye solution and the alkali solution. The stability of this
mixture is limited, so it should be used promptly.[11]

e Padding:
o Thread the cotton fabric through the padding mangle.
o Feed the prepared padding liquor into the trough of the padder.

o Pass the fabric through the liquor and then through the nip rollers at a controlled speed
and pressure to achieve the desired wet pick-up (e.g., 70%).[12]

e Batching:

o Immediately after padding, wind the fabric onto a batching roller, ensuring it is free of
creases.

o Wrap the batch securely with plastic film to prevent moisture loss and exposure to air
(carbon dioxide).[12]

o Store the batch at room temperature (20-30°C) and rotate it slowly for 12-24 hours to allow
for dye fixation.[11][12]
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o \Wash-off:

o After the batching period, unroll the fabric and pass it through a continuous washing
range.

o The washing process should include cold rinsing, hot rinsing, soaping at the boil, and final
rinsing to remove all unfixed dye and chemicals.[12]

o Dry the dyed fabric.

Mandatory Visualizations
Experimental Workflows
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Caption: Workflow for Exhaustion Dyeing of Cotton with Reactive Orange 4.
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Caption: Workflow for Screen Printing on Cotton with Reactive Orange 4.

© 2025 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/product/b084914?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

1. Liquor Preparation

Prepare dye solution

Prepare alkali solution

i

Mix dye and alkali solutions

2. Pa£ding

Impregnate fabric in padding liquor

:

Nip to achieve desired wet pick-up

3. Baiching

Wind fabric onto roller

i

Wrap in plastic film

i

Rotate and store for 12-24 hours

4. W%h—off

Unroll fabric

:

Continuous washing and soaping

:

Dry the fabric

Click to download full resolution via product page

Caption: Workflow for Cold Pad-Batch Dyeing of Cotton with Reactive Orange 4.
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Evaluation of Dyeing

Color Yield (K/S Value):

The color strength of the dyed fabric can be quantified by measuring its reflectance using a
spectrophotometer and calculating the K/S value using the Kubelka-Munk equation:

K/S=(1-R)2/2R

Where:

o Kis the absorption coefficient
e S is the scattering coefficient

» R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of maximum
absorption.[13][14]

A higher K/S value indicates a greater color yield.[13][15]
Color Fastness:

The performance of the dyed fabric should be assessed for its fastness to various agencies.
Standard test methods should be followed:

e Washing Fastness (ISO 105-C06): Evaluates the resistance of the color to washing.
Reactive dyes typically exhibit good to excellent wash fastness.[3]

» Rubbing Fastness (ISO 105-X12): Assesses the resistance of the color to rubbing off onto
other surfaces.

o Light Fastness (ISO 105-B02): Determines the resistance of the color to fading upon
exposure to light. Reactive dyes generally have good light fastness.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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